![molecular formula C17H13FN2O2 B2365362 5-(3-fluorophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde CAS No. 926205-25-6](/img/structure/B2365362.png)
5-(3-fluorophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
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Description
5-(3-fluorophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is a chemical compound with the molecular formula C17H13FN2O2 and a molecular weight of 296.3 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of this compound has been studied . The structure was stabilized by C-H···O and C-H···Cg interactions. The intermolecular interactions in the crystal were studied using Hirshfeld surface analysis. 3D energy frameworks were computed to visualize the packing modes .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, similar compounds have been used in various chemical reactions .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Its InChI code is 1S/C17H13FN2O2/c1-12-16 (11-21)17 (22-15-9-5-6-13 (18)10-15)20 (19-12)14-7-3-2-4-8-14/h2-11H,1H3 .Scientific Research Applications
Synthesis and Characterization
- Synthesis Processes : The compound has been utilized in various synthesis processes. For instance, it has been used in the conversion of substituted 5-aryloxypyrazolecarbaldehydes into reduced 3,4'-bipyrazoles, showcasing its versatility in chemical synthesis (Kumar et al., 2019).
- Structural Studies : Research includes the synthesis and characterization of pyrazole compounds, with studies on their crystal structures. This reveals the potential of the compound for in-depth structural analysis (Loh et al., 2013).
Chemical Properties and Interactions
- Molecular Interactions : Studies have explored the molecular interactions and properties of similar compounds, providing insights into the behavior and potential applications of 5-(3-fluorophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde (Chopra et al., 2007).
- Optical and Structural Properties : Investigations into the infrared spectrum, structural and optical properties, and molecular docking studies have been conducted, highlighting its potential in various scientific applications (Mary et al., 2015).
Potential in Drug Research
- Drug Efficacy and Synthesis : The compound's derivatives have been examined for their efficacy in drug research, particularly through in silico, in vitro, and cytotoxicity validations (Thangarasu et al., 2019).
- Antimicrobial Activity : Research has also focused on the synthesis of related compounds and their antimicrobial activity, suggesting potential applications in medical research (Mistry et al., 2016).
properties
IUPAC Name |
5-(3-fluorophenoxy)-3-methyl-1-phenylpyrazole-4-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN2O2/c1-12-16(11-21)17(22-15-9-5-6-13(18)10-15)20(19-12)14-7-3-2-4-8-14/h2-11H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGCLRPPPHZSBNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C=O)OC2=CC(=CC=C2)F)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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